Cas no 1891703-56-2 (2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol)
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol
- 1891703-56-2
- EN300-1812918
-
- Inchi: 1S/C13H20O4/c1-13(2,8-14)9-6-7-10(15-3)12(17-5)11(9)16-4/h6-7,14H,8H2,1-5H3
- InChI Key: OEIOAKZGGNLDFW-UHFFFAOYSA-N
- SMILES: OCC(C)(C)C1C=CC(=C(C=1OC)OC)OC
Computed Properties
- Exact Mass: 240.13615911g/mol
- Monoisotopic Mass: 240.13615911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 47.9Ų
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1812918-0.05g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 0.05g |
$924.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-0.1g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 0.1g |
$968.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-0.25g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 0.25g |
$1012.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-0.5g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 0.5g |
$1056.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-1.0g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 1g |
$1100.0 | 2023-06-03 | ||
| Enamine | EN300-1812918-2.5g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 2.5g |
$2155.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-5.0g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 5g |
$3189.0 | 2023-06-03 | ||
| Enamine | EN300-1812918-10.0g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 10g |
$4729.0 | 2023-06-03 | ||
| Enamine | EN300-1812918-1g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 1g |
$1100.0 | 2023-09-19 | ||
| Enamine | EN300-1812918-5g |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol |
1891703-56-2 | 5g |
$3189.0 | 2023-09-19 |
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
5. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
Additional information on 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol
Chemical Profile of 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol (CAS No. 1891703-56-2)
2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol, identified by its CAS number 1891703-56-2, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a methyl-substituted tert-butyl group attached to a 2,3,4-trimethoxyphenyl ring, presents a unique structural framework that makes it a promising candidate for further exploration in drug discovery and medicinal chemistry.
The structural motif of 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol combines the properties of both aromatic and aliphatic components, which can be leveraged to modulate biological activity. The presence of multiple methoxy groups on the aromatic ring enhances lipophilicity while simultaneously introducing polar interactions, making this compound a versatile scaffold for designing molecules with improved pharmacokinetic profiles.
In recent years, there has been a growing interest in developing novel therapeutic agents that target neurological disorders. The trimethoxyphenyl moiety in this compound shares structural similarities with several bioactive natural products and synthetic drugs known for their neuroprotective and anti-inflammatory properties. Preliminary studies suggest that derivatives of this compound may exhibit potential in modulating neurotransmitter systems, particularly those involving serotonin and dopamine pathways.
One of the most intriguing aspects of 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol is its potential as a chiral building block. The stereochemistry at the prochiral carbon adjacent to the aromatic ring offers opportunities for creating enantiomerically pure compounds with tailored biological activities. This is particularly relevant in the context of modern drug development, where enantiomeric purity is often critical for efficacy and safety.
The synthesis of 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol involves multi-step organic transformations that highlight the ingenuity of synthetic chemists. Key steps typically include the formation of the tert-butyl group followed by functionalization of the aromatic ring with methoxy groups. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and regioselectivity in constructing the desired framework.
From a computational chemistry perspective, 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol has been subjected to extensive molecular modeling studies to predict its interactions with biological targets. These studies have provided valuable insights into its binding affinity and potential side effects. The results indicate that this compound may interact with proteins involved in metabolic pathways relevant to inflammation and neurodegeneration.
Recent advancements in biocatalysis have also opened new avenues for the production of 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol. Enzymatic methods offer a sustainable alternative to traditional synthetic routes by reducing waste and energy consumption. Additionally, biocatalytic transformations can enhance selectivity and yield under mild conditions, making them attractive for large-scale manufacturing.
The pharmaceutical industry has long been interested in exploring novel scaffolds for drug development. 2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol represents an example of how structural diversity can lead to innovative therapeutic strategies. By modifying its core structure or exploring analogs derived from it, researchers may uncover new compounds with enhanced efficacy and reduced toxicity compared to existing treatments.
In conclusion, 1891703-56-22-methyl)- (234trimethox pheny l) propan 1 ol stands as a testament to the ingenuity of medicinal chemists in designing molecules with potential therapeutic value. Its unique structural features make it an exciting candidate for further investigation into neurological disorders and other diseases where modulating neurotransmitter systems is crucial. As research continues to uncover new applications for this compound,its significance in pharmaceutical chemistry is likely to grow even further。
1891703-56-2 (2-methyl-2-(2,3,4-trimethoxyphenyl)propan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)